Cas no 21635-99-4 (Ethyl5-cyano-1H-pyrrole-2-carboxylate)
21635-99-4 structure
Product Name:Ethyl5-cyano-1H-pyrrole-2-carboxylate
CAS No:21635-99-4
MF:C8H8N2O2
MW:164.161321640015
CID:51830
PubChem ID:45082531
Update Time:2025-04-18
Ethyl5-cyano-1H-pyrrole-2-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 5-cyano-1h-pyrrole-2-carboxylate
- 5-Cyano-1H-pyrrole-2-carboxylic acid ethyl ester
- 5-cyano-pyrrole-2-carboxylic acid ethyl ester
- 5-Cyan-pyrrol-2-carbonsaeure-diethylester
- Ethyl 5-cyanopyrrole-2-carboxylate
- CS-0336419
- DTXSID90665283
- SCHEMBL5092073
- AMY19141
- MFCD12911930
- 21635-99-4
- OTHVTCUDJVHQDP-UHFFFAOYSA-N
- Ethyl5-cyano-1H-pyrrole-2-carboxylate
- SB62541
- DB-265007
-
- MDL： MFCD12911930
- Inchi： 1S/C8H8N2O2/c1-2-12-8(11)7-4-3-6(5-9)10-7/h3-4,10H,2H2,1H3
- InChI Key： OTHVTCUDJVHQDP-UHFFFAOYSA-N
- SMILES： O(CC)C(C1=CC=C(C#N)N1)=O
Computed Properties
- Exact Mass: 164.05900
- Monoisotopic Mass: 164.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 218
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65.9A^2
- XLogP3: 1.3
Experimental Properties
- Density: 1.24
- Boiling Point: 328.9 ℃ at 760 mmHg
- Flash Point: 328.9 °C at 760 mmHg
- Refractive Index: 1.532
- PSA: 65.88000
- LogP: 1.06308
Ethyl5-cyano-1H-pyrrole-2-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Ethyl5-cyano-1H-pyrrole-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198484-1g |
ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 1g |
$574 | 2021-08-05 | |
| Chemenu | CM198484-1g |
ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 1g |
$*** | 2023-03-29 | |
| Alichem | A109006882-5g |
Ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 5g |
$1323.92 | 2023-09-02 | |
| Alichem | A109006882-10g |
Ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 10g |
$1951.04 | 2023-09-02 | |
| Alichem | A109006882-25g |
Ethyl 5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 97% | 25g |
$3316.50 | 2023-09-02 | |
| TRC | E258490-50mg |
Ethyl5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 50mg |
$ 210.00 | 2022-06-05 | ||
| TRC | E258490-100mg |
Ethyl5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 100mg |
$ 350.00 | 2022-06-05 | ||
| TRC | E258490-250mg |
Ethyl5-cyano-1H-pyrrole-2-carboxylate |
21635-99-4 | 250mg |
$ 695.00 | 2022-06-05 |
Ethyl5-cyano-1H-pyrrole-2-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Szilvia Nagy,János Pipek Phys. Chem. Chem. Phys., 2015,17, 31558-31565
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